Cas no 948292-54-4 ( )

• Product Name: &nbsp
• CAS No: 948292-54-4
• MF: C₁₁H₉F₃N₂
• MW: 226.197772741318
• CID: 869485
• PubChem ID: 17039845
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2-methyl-6-(trifluoromethyl)quinolin-4-amine
• 4-AMINO-2-METHYL-6-TRIFLUOROMETHYLQUINOLINE
• 2-Methyl-6-trifluoromethyl-quinolin-4-ylamine
• BB 0241064
• 948292-54-4
• NSNCJGFDMIRSNJ-UHFFFAOYSA-N
• AKOS005199579
• SCHEMBL437638
• AB52032
• MFCD09787702
• DTXSID60589028
•  

• Inchi： 1S/C11H9F3N2/c1-6-4-9(15)8-5-7(11(12,13)14)2-3-10(8)16-6/h2-5H,1H3,(H2,15,16)
• InChI Key： NSNCJGFDMIRSNJ-UHFFFAOYSA-N
• SMILES： FC(C1C=CC2C(C=1)=C(C=C(C)N=2)N)(F)F

Computed Properties

• Exact Mass: 226.07200
• Monoisotopic Mass: 226.07178278g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• PSA: 38.91000
• LogP: 3.72540